![molecular formula C20H26ClNO3 B5131325 (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol](/img/structure/B5131325.png)
(4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol is a compound with potential therapeutic properties. It is a synthetic compound that belongs to the class of piperidines.
Mechanism of Action
The mechanism of action of (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol involves the modulation of several neurotransmitters in the brain. It acts as a serotonin-norepinephrine-dopamine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This leads to the reduction of pain and inflammation and the improvement of mood.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines in the brain, which leads to the reduction of inflammation and pain. It also increases the levels of neurotrophic factors, which promote the growth and survival of neurons in the brain. This leads to the improvement of mood and the reduction of anxiety and depression.
Advantages and Limitations for Lab Experiments
The advantages of using (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol in lab experiments include its potential therapeutic properties, its synthetic nature, and its ability to modulate several neurotransmitters in the brain. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the study of (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol. These include the development of more efficient synthesis methods, the determination of its safety and efficacy in clinical trials, and the exploration of its potential use in the treatment of other neurological disorders such as Parkinson's disease and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a synthetic compound with potential therapeutic properties. It has been studied for its anti-inflammatory, analgesic, and antidepressant effects and its potential use in the treatment of neuropathic pain, anxiety, and depression. Further studies are needed to determine its safety and efficacy in clinical trials and its potential use in the treatment of other neurological disorders.
Synthesis Methods
The synthesis of (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol involves a multi-step reaction. The starting material is 2-chlorobenzyl chloride, which undergoes a reaction with 5-(methoxymethyl)-2-furfural in the presence of a base to form the intermediate product. This intermediate product then undergoes a reaction with piperidine and is reduced to the final product this compound.
Scientific Research Applications
(4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol has been studied for its potential therapeutic properties. It has been found to have anti-inflammatory, analgesic, and antidepressant effects. It has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.
properties
IUPAC Name |
[4-[(2-chlorophenyl)methyl]-1-[[5-(methoxymethyl)furan-2-yl]methyl]piperidin-4-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26ClNO3/c1-24-14-18-7-6-17(25-18)13-22-10-8-20(15-23,9-11-22)12-16-4-2-3-5-19(16)21/h2-7,23H,8-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWOBQGGCGNTMMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC=C(O1)CN2CCC(CC2)(CC3=CC=CC=C3Cl)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.